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Introduction

N-acetyl-seryl-aspartyl-lysyl-proline amide (AC-SDKP-NH2), also known as Ac-SDKP,
Seraspenide, or Goralatide, is a naturally occurring tetrapeptide with potent anti-inflammatory
and anti-fibrotic properties.[1][2] Endogenously, it is generated from the N-terminus of thymosin
beta-4 (T[34) through enzymatic cleavage.[3][4][5] AC-SDKP-NH2 is a key regulator in several
physiological and pathological processes, including hematopoiesis, angiogenesis, and tissue
remodeling, making it a molecule of significant interest for therapeutic development.[2][4][6]
This technical guide provides a comprehensive overview of the structure, chemical properties,
and biological functions of AC-SDKP-NH2, along with detailed experimental protocols and
pathway diagrams.

Structure and Chemical Properties

AC-SDKP-NH2 is a tetrapeptide with the sequence Ac-Ser-Asp-Lys-Pro-NH2. The N-terminus
IS acetylated, and the C-terminus is amidated, which contributes to its stability.
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Physicochemical Properties

A summary of the key physicochemical properties of AC-SDKP-NH2 is presented in the table

below.

Property Value Reference

Chemical Formula C20H34N608 [11[2]

Molecular Weight 486.53 g/mol [1][2]
(S)-3-((S)-2-acetamido-3-
hydroxypropanamido)-4-

S)-6-amino-1-((S)-2-

IUPAC Name (® _((_ ) [1]
carbamoylpyrrolidin-1-yl)-1-
oxohexan-2-ylyamino)-4-
oxobutanoic acid
Ac-SDKP, Ac-sdkp-NH2, N-
Acetyl-L-seryl-L-alpha-

Synonyms 4 YA [1][4]

aspartyl-L-lysyl-L-prolinamide,
Seraspenide, Goralatide

Half-life in circulation

4.5 minutes

[1](7]

Isoelectric Point (pl)

Estimated ~6.0-6.5

Solubility

Soluble in water and DMSO

[8]

Storage Conditions

Short term (days to weeks): O -
4 °C; Long term (months to
years): -20 °C

[1](2]

Note: The isoelectric point is an estimation based on the pKa values of the constituent amino

acids and terminal modifications.

Biological Activity and Signaling Pathways

AC-SDKP-NH2 exhibits a range of biological activities, primarily centered around its anti-

inflammatory and anti-fibrotic effects. It is a negative regulator of hematopoietic stem cell

proliferation and plays a role in the immune response.[4][6]

© 2026 BenchChem. All rights reserved. 2/6

Tech Support


https://www.benchchem.com/product/b12732321/docs?utm_src=pdf-body#ac-sdkp-nh2-a-technical-overview-of-structure-properties-and-biological-activity
https://pmc.ncbi.nlm.nih.gov/articles/PMC4889319/
https://www.medkoo.com/products/56979
https://pmc.ncbi.nlm.nih.gov/articles/PMC4889319/
https://www.medkoo.com/products/56979
https://pmc.ncbi.nlm.nih.gov/articles/PMC4889319/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4889319/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6824425/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4889319/
https://www.novoprolabs.com/p/ac-sdkp-319303.html
https://www.researchgate.net/figure/Schematic-diagram-of-sequential-hydrolysis-of-thymosin-b4-Tb4-In-the-first-step_fig2_331636093
https://pmc.ncbi.nlm.nih.gov/articles/PMC4889319/
https://www.medkoo.com/products/56979
https://www.benchchem.com/product/b12732321/docs?utm_src=pdf-body#ac-sdkp-nh2-a-technical-overview-of-structure-properties-and-biological-activity
https://pmc.ncbi.nlm.nih.gov/articles/PMC6824425/
https://pubmed.ncbi.nlm.nih.gov/22173804/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12732321?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Anti-fibrotic Mechanism via TGF-B/Smad Pathway
Inhibition

One of the most well-characterized mechanisms of action for AC-SDKP-NH2 is its inhibition of
the Transforming Growth Factor-beta (TGF-[3) signaling pathway, a key driver of fibrosis. AC-
SDKP-NH2 has been shown to inhibit the phosphorylation of Smad2, a critical downstream

mediator in the TGF-3 cascade.[9] By doing so, it prevents the translocation of the Smad
complex to the nucleus and subsequent transcription of pro-fibrotic genes.

Cell Membrane

Extracellular Space

TGF-betal Incs

Phosphorylates

Translocates to nucleus

{ ranslocates to nucleus 4

Click to download full resolution via product page
Figure 1: AC-SDKP-NH2 Inhibition of the TGF-B/Smad Signaling Pathway.

Experimental Protocols
Enzymatic Release of AC-SDKP-NH2 from Thymosin 34

AC-SDKP-NH2 is endogenously produced from Thymosin 34 (Tp4) by a two-step enzymatic
process involving meprin-a and prolyl oligopeptidase (POP).[3][4][5]

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b12732321/docs?utm_src=pdf-body#ac-sdkp-nh2-a-technical-overview-of-structure-properties-and-biological-activity
https://www.benchchem.com/product/b12732321/docs?utm_src=pdf-body#ac-sdkp-nh2-a-technical-overview-of-structure-properties-and-biological-activity
https://www.benchchem.com/product/b12732321/docs?utm_src=pdf-body#ac-sdkp-nh2-a-technical-overview-of-structure-properties-and-biological-activity
https://pubmed.ncbi.nlm.nih.gov/20154264/
https://www.benchchem.com/product/b12732321/docs?utm_src=pdf-body-img#ac-sdkp-nh2-a-technical-overview-of-structure-properties-and-biological-activity
https://www.benchchem.com/product/b12732321/docs?utm_src=pdf-body#ac-sdkp-nh2-a-technical-overview-of-structure-properties-and-biological-activity
https://www.benchchem.com/product/b12732321/docs?utm_src=pdf-body#ac-sdkp-nh2-a-technical-overview-of-structure-properties-and-biological-activity
https://www.benchchem.com/product/b12732321/docs?utm_src=pdf-body#ac-sdkp-nh2-a-technical-overview-of-structure-properties-and-biological-activity
https://www.benchchem.com/pdf/A_Technical_Guide_to_the_Synthesis_and_Purification_of_the_Ac_PPPHPHARIK_NH2_Peptide.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6824425/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3830708/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12732321?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

Meprin-alpha

v Thymosin B4 (43 amino acids)

[ydrolysis

N-terminal intermediate peptide (<30 amino acids)

ydrolysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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